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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential physical and chemical

properties of potassium bromide (KBr). The information is presented in a structured format to

facilitate easy access and comparison, with detailed experimental protocols and visual

representations of key processes.

Physical Properties of Potassium Bromide
Potassium bromide is a white, crystalline solid at room temperature.[1] It is an ionic salt

composed of potassium cations (K⁺) and bromide anions (Br⁻).[1] The physical characteristics

of KBR make it a versatile compound with applications ranging from infrared spectroscopy to

veterinary medicine.[2][3]

General and Spectroscopic Properties
Potassium bromide is odorless and has a pungent, strong, bitter, and saline taste.[4] In dilute

aqueous solutions, it can taste sweet, transitioning to bitter and then salty at higher

concentrations.[1][5] It is also hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[4][6]

Table 1: General and Spectroscopic Properties of Potassium Bromide
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Property Value References

Appearance
White crystalline powder or

colorless crystals
[7][8]

Odor Odorless [7][8]

Taste Pungent, bitter, saline [4][7]

Molecular Formula KBr [8]

Molecular Weight 119.002 g/mol [9]

Refractive Index 1.559 [10]

Spectroscopic Range
Transparent in the near UV to

long-wave IR (0.23 - 25 µm)
[11]

Thermodynamic Properties
The thermodynamic properties of potassium bromide are well-characterized, providing

essential data for its use in various thermal applications.

Table 2: Thermodynamic Properties of Potassium Bromide

Property Value References

Melting Point 734 °C (1007 K) [9]

Boiling Point 1435 °C (1708 K) [9]

Density 2.74 g/cm³ at 25 °C [7][9]

Molar Heat Capacity (C_p) 52.06 J/(mol·K) [12]

Enthalpy of Fusion 23.9 kJ/mol

Enthalpy of Vaporization 159 kJ/mol

Standard Molar Entropy (S⁰) 95.9 J/(mol·K) [12]

Standard Enthalpy of

Formation (Δ_fH⁰)
-393.8 kJ/mol [12]
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Crystal Structure
Potassium bromide crystallizes in a face-centered cubic (FCC) lattice, specifically the rock

salt (NaCl) crystal structure.[1] In this structure, each potassium ion is octahedrally coordinated

to six bromide ions, and each bromide ion is similarly surrounded by six potassium ions.[9]

Table 3: Crystal Structure Properties of Potassium Bromide

Property Value References

Crystal System Cubic [6]

Space Group Fm-3m (No. 225) [13]

Lattice Constant (a) 6.600 Å

Coordination Geometry Octahedral [9]

K⁺-Br⁻ Bond Length 3.29 Å [13]

Solubility
Potassium bromide is highly soluble in water and some polar organic solvents.[6] Its solubility

in water increases significantly with temperature.[2][9]

Table 4: Solubility of Potassium Bromide in Various Solvents
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Solvent Temperature (°C)
Solubility ( g/100 g
solvent)

References

Water 0 53.5 [9]

Water 25 67.8 [7][9]

Water 100 102 [9]

Ethanol 25 0.4 [7]

Ethanol 80 4.76 [9]

Methanol 25 2.17

Glycerol 25 21.7 [9]

Acetone 18 0.00454

Acetonitrile 25 0.024

Chemical Properties of Potassium Bromide
Potassium bromide is a typical ionic salt that fully dissociates in aqueous solutions.[5] It

serves as a common source of bromide ions in chemical reactions.[5]

Reactivity in Aqueous Solution
In water, potassium bromide dissociates into potassium ions (K⁺) and bromide ions (Br⁻),

forming a neutral solution with a pH of approximately 7.[7][9]

Reaction with Silver Nitrate: A characteristic reaction of bromide ions is their precipitation with

silver ions. When an aqueous solution of potassium bromide is mixed with a solution of silver

nitrate, a creamy-yellow precipitate of silver bromide (AgBr) is formed.[5]

Reaction: KBr(aq) + AgNO₃(aq) → AgBr(s) + KNO₃(aq)

Reaction with Halogens: Chlorine, being more electronegative than bromine, can displace

bromide from its salt. Bubbling chlorine gas through a solution of potassium bromide will

result in the formation of potassium chloride and elemental bromine.[1]
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Reaction: 2KBr(aq) + Cl₂(g) → 2KCl(aq) + Br₂(aq)

Redox Chemistry
The bromide ion in KBr can be oxidized to bromine by strong oxidizing agents. The standard

reduction potential for the Br₂/Br⁻ couple is +1.07 V.

Incompatibilities
Potassium bromide is incompatible with strong oxidizing agents, strong acids, bromine

trifluoride, and bromine trichloride.[6] It reacts with concentrated sulfuric acid to produce fumes

of hydrogen bromide.

Experimental Protocols
Synthesis and Purification of Potassium Bromide
A common laboratory method for the synthesis of potassium bromide involves the reaction of

potassium carbonate with hydrobromic acid.

Materials:

Potassium carbonate (K₂CO₃)

48% Hydrobromic acid (HBr)

Distilled water

Beaker

Stirring rod

Heating plate

Crystallizing dish

Procedure:
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Carefully add a stoichiometric amount of solid potassium carbonate to a beaker containing

48% hydrobromic acid while stirring. The reaction is exothermic and will produce carbon

dioxide gas.

Continue adding potassium carbonate until effervescence ceases, indicating the

neutralization of the acid.

Gently heat the resulting solution to evaporate some of the water and concentrate the

potassium bromide solution.

Allow the concentrated solution to cool slowly in a crystallizing dish. Potassium bromide
crystals will form.

Collect the crystals by filtration and wash them with a small amount of cold distilled water to

remove any soluble impurities.

Dry the purified potassium bromide crystals in an oven at a low temperature (e.g., 100 °C)

to remove residual moisture.

The following diagram illustrates the workflow for the synthesis and purification of potassium
bromide.
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Synthesis and Purification of KBr

Synthesis

Purification

Start with K₂CO₃ and HBr

React K₂CO₃ with HBr in a beaker with stirring

Continue addition until effervescence stops

Heat solution to concentrate

Transfer to crystallizing dish

Cool concentrated solution to form crystals

Filter and wash crystals with cold water

Dry purified KBr crystals in an oven

end

Final Product: Pure KBr

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of potassium bromide.
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Determination of Crystal Structure by Powder X-Ray
Diffraction (PXRD)
Objective: To determine the crystal structure and lattice parameters of a synthesized

potassium bromide sample.

Equipment:

Powder X-ray diffractometer

Sample holder

Mortar and pestle (agate)

Sieve

Procedure:

Sample Preparation: Grind the crystalline potassium bromide sample into a fine powder

using an agate mortar and pestle. Pass the powder through a fine-mesh sieve to ensure a

uniform particle size.

Sample Mounting: Pack the fine KBr powder into the sample holder, ensuring a flat and level

surface.

Instrument Setup:

Mount the sample holder in the diffractometer.

Set the X-ray source (typically Cu Kα radiation, λ = 1.5406 Å).

Set the scanning parameters:

2θ range: 20° to 80°

Step size: 0.02°

Scan speed: 1°/minute
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Data Collection: Initiate the scan and collect the diffraction pattern.

Data Analysis:

Identify the peak positions (2θ values) and their corresponding intensities.

Index the diffraction peaks to determine the Miller indices (hkl) for each reflection.

Use the indexed peaks and Bragg's Law (nλ = 2d sinθ) to calculate the lattice parameter

'a' for the cubic crystal system.

Compare the obtained diffraction pattern with standard patterns for KBr (e.g., from the

ICDD database) to confirm the rock salt crystal structure.

Preparation of a KBr Pellet for Infrared Spectroscopy
Objective: To prepare a solid sample of a compound dispersed in a KBr matrix for analysis by

transmission FTIR spectroscopy.

Equipment:

FTIR spectrometer

Hydraulic press with a pellet die

Agate mortar and pestle

Infrared lamp or drying oven

Analytical balance

Procedure:

Drying: Gently heat the agate mortar, pestle, and the pellet die under an infrared lamp or in a

drying oven to remove any adsorbed moisture. Dry the spectroscopic grade potassium
bromide powder in an oven at ~110°C for at least 2 hours and store it in a desiccator.

Sample Preparation: Weigh approximately 1-2 mg of the solid sample and 100-200 mg of the

dried KBr powder. The sample concentration should be about 0.5-1% by weight.
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Grinding and Mixing: Place the sample in the dried mortar and grind it to a very fine powder.

Add the KBr powder and gently but thoroughly mix it with the sample by grinding for about a

minute. The mixture should be a homogeneous, fine powder.

Pellet Formation: Transfer a portion of the mixture into the pellet die. Assemble the die and

place it in the hydraulic press. Apply pressure (typically 8-10 tons) for a few minutes.

Pellet Removal and Analysis: Carefully release the pressure and disassemble the die. The

resulting KBr pellet should be thin and transparent. Mount the pellet in the sample holder of

the FTIR spectrometer and acquire the infrared spectrum.

The following diagram illustrates the experimental workflow for preparing a KBr pellet.
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KBr Pellet Preparation Workflow

Start: Dry Equipment and KBr

Weigh Sample (1-2 mg) and KBr (100-200 mg)

Grind Sample to a Fine Powder

Add KBr and Mix Thoroughly

Load Mixture into Pellet Die

Apply Pressure (8-10 tons)

Remove Transparent Pellet

Analyze in FTIR Spectrometer

end

Obtain IR Spectrum

Click to download full resolution via product page

Caption: Experimental workflow for preparing a KBr pellet for IR spectroscopy.
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Determination of Melting Point and Enthalpy of Fusion
by DSC
Objective: To accurately measure the melting point and enthalpy of fusion of potassium
bromide using Differential Scanning Calorimetry (DSC).

Equipment:

Differential Scanning Calorimeter (DSC)

Aluminum DSC pans and lids

Crimper for sealing pans

Analytical balance

Procedure:

Calibration: Calibrate the DSC instrument for temperature and heat flow using a certified

standard, such as indium.

Sample Preparation: Weigh 5-10 mg of finely powdered, dry potassium bromide into an

aluminum DSC pan. Crimp a lid onto the pan to seal it. Prepare an empty, sealed aluminum

pan to be used as a reference.

Instrument Setup:

Place the sample pan and the reference pan into the DSC cell.

Set the initial temperature well below the expected melting point (e.g., 650 °C).

Set the final temperature well above the melting point (e.g., 800 °C).

Set a constant heating rate (e.g., 10 °C/min).

Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate.
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Data Collection: Start the temperature program and record the heat flow as a function of

temperature.

Data Analysis:

The melting point is determined as the onset temperature of the endothermic melting

peak.

The enthalpy of fusion (ΔH_fus) is calculated by integrating the area of the melting peak.

The instrument software typically performs this calculation automatically.

Determination of Aqueous Solubility
Objective: To determine the solubility of potassium bromide in water at a specific temperature.

Equipment:

Constant temperature water bath with a shaker

Conical flasks with stoppers

Analytical balance

Filtration apparatus (e.g., syringe with a filter)

Evaporating dish

Drying oven

Procedure:

Equilibrium Saturation: Add an excess amount of potassium bromide to a known volume of

distilled water in a conical flask.

Place the stoppered flask in a constant temperature water bath equipped with a shaker.

Allow the mixture to equilibrate for a sufficient period (e.g., 24 hours) with continuous shaking

to ensure saturation.
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Sample Withdrawal and Filtration: After equilibration, stop the shaking and allow the excess

solid to settle. Carefully withdraw a known volume of the clear supernatant liquid using a

syringe fitted with a filter to prevent any undissolved solid from being collected.

Solvent Evaporation: Accurately weigh an empty, dry evaporating dish. Transfer the filtered

solution to the evaporating dish.

Gently heat the evaporating dish to evaporate the water completely. A drying oven set at a

temperature just above 100 °C can be used.

Mass Determination: After all the water has evaporated, cool the evaporating dish containing

the solid KBr residue in a desiccator and weigh it accurately.

Calculation: The solubility is calculated as the mass of the dissolved KBr per 100 g of water.

This comprehensive guide provides a solid foundation for understanding and working with

potassium bromide in a research and development setting. The detailed properties and

experimental protocols are intended to support accurate and reproducible scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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